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Compound of Interest

Compound Name:
(S)-2-((4-

Fluorophenoxy)methyl)oxirane

CAS No.: 104605-98-3

Cat. No.: B027977

Get Quote

High-Purity Synthesis, Mechanistic Insights, and Pharmaceutical Applications

Executive Summary
(S)-4-Fluorophenoxymethyl oxirane (CAS: 104605-98-3), also known as (S)-4-fluorophenyl

glycidyl ether, is a critical chiral building block in the synthesis of "soft drug" beta-blockers, most

notably Landiolol. Its value lies in the (S)-configuration of the epoxide ring, which dictates the

stereochemistry of the resulting amino-alcohol pharmacophore—a determinant factor for

-adrenergic receptor selectivity and potency.

This guide details two validated synthetic pathways: the Hydrolytic Kinetic Resolution (HKR) for

scalable manufacturing and the Chiral Pool Synthesis via sulfonate esters for high-purity

laboratory preparation.
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Property Data

IUPAC Name (S)-2-((4-fluorophenoxy)methyl)oxirane

Common Name (S)-4-Fluorophenyl glycidyl ether

CAS Number
104605-98-3 (S-enantiomer); 18123-82-5

(Racemate)

Molecular Formula

C

H

FO

Molecular Weight 168.17 g/mol

Physical State Colorless to pale yellow liquid

Chirality
(S)-Enantiomer (retains (S)-configuration in

downstream beta-blockers)

Synthetic Pathways[1][4][5][6][7][8][9][10]
Method A: Hydrolytic Kinetic Resolution (HKR)
Best for: Scalable industrial production from inexpensive racemic starting materials.

The Jacobsen HKR method utilizes a chiral Cobalt-Salen catalyst to selectively hydrolyze the

undesired (R)-enantiomer into a water-soluble diol, leaving the desired (S)-epoxide intact.

Catalyst: (R,R)-Co-Salen Complex (Jacobsen's Catalyst).[1]

Substrate: Racemic 4-fluorophenyl glycidyl ether.

Reagent: Water (0.55 equivalents relative to racemate).

Protocol:

Catalyst Activation: Dissolve (R,R)-Co-Salen (0.5 mol%) in CH
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Cl

. Add acetic acid (2 equiv relative to catalyst) and stir for 30 min to generate the active Co(III)
species. Evaporate solvent and redissolve in THF.

Reaction: Add racemic 4-fluorophenyl glycidyl ether to the catalyst solution.

Hydrolysis: Add water (0.55 equiv) dropwise at 0°C. Allow to warm to room temperature and

stir for 12–18 hours.

Workup: Partition the mixture between water and hexanes. The (R)-diol remains in the

aqueous phase. The (S)-epoxide is extracted into the organic phase.[2]

Purification: Distillation or flash chromatography yields (S)-epoxide with >99% ee.

Mechanistic Workflow (DOT Diagram):
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Caption: Kinetic resolution mechanism where the (R,R)-catalyst preferentially hydrolyzes the

(R)-epoxide, enriching the (S)-enantiomer.

Method B: Chiral Pool Synthesis (Sulfonate
Displacement)
Best for: High-purity laboratory synthesis avoiding metal catalysts.

This method employs (S)-Glycidyl Nosylate (3-nitrobenzenesulfonate), a highly reactive chiral

pool reagent. The reaction proceeds via nucleophilic attack at the primary carbon (C1), leaving

the chiral center at C2 undisturbed.
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Reagents: 4-Fluorophenol, (S)-Glycidyl Nosylate, K

CO

(or CsF).

Solvent: Acetone or DMF.

Key Insight: Unlike reactions starting from epichlorohydrin which may involve ring-

opening/closing sequences, the sulfonate displacement is a direct S

2 attack on the primary carbon, resulting in retention of configuration at the chiral center.

Protocol:

Dissolve 4-fluorophenol (1.0 equiv) and (S)-glycidyl nosylate (1.0 equiv) in anhydrous

acetone.

Add K

CO

(1.5 equiv).

Reflux for 12–24 hours under nitrogen.

Filter salts and concentrate.[3]

Recrystallize or chromatograph to obtain the pure (S)-ether.

Pharmaceutical Applications: Landiolol Synthesis[1]
[5][6][7][8]
The (S)-4-fluorophenoxymethyl oxirane is the direct precursor to the "soft" beta-blocker

Landiolol. The drug is designed with an ester linkage that allows rapid hydrolysis by plasma

esterases, providing an ultra-short duration of action for critical care settings.

Synthesis Logic:
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Epoxide Opening: The (S)-epoxide is opened by an amine (e.g., a linker amine or the final

morpholine-urea tail) to form the beta-amino alcohol core.

Stereochemistry: The (S)-configuration of the epoxide becomes the (S)-configuration of the

secondary alcohol in the final drug, which is essential for binding to the

-adrenergic receptor.
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Caption: Synthetic flow from the chiral epoxide to the active pharmaceutical ingredient

Landiolol.

Quality Control & Analytics
To ensure enantiomeric purity (ee%), chiral HPLC is the gold standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b027977/docs?utm_src=pdf-body-img#technical-guide-s-4-fluorophenoxymethyl-oxirane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition

Column
Chiralcel OD-H or Chiralpak AD-H

(Polysaccharide based)

Mobile Phase Hexane : Isopropanol (90:10 to 95:5)

Flow Rate 0.5 - 1.0 mL/min

Detection UV @ 254 nm or 220 nm

Expected Result

Baseline separation of (S) and (R) enantiomers.

(S)-isomer typically elutes second on OD-H

columns (verify with standard).

References
ChemicalBook.(S)-(+)-Glycidyl nosylate Synthesis and Applications. (Detailed protocol for

sulfonate displacement).

Sigma-Aldrich.(S)-4-(Trifluoromethyl)-phenyl glycidyl ether Product Sheet. (Analogous

compound data and handling).

Jacobsen, E. N., et al.Hydrolytic Kinetic Resolution of Terminal Epoxides. (Foundational HKR

methodology).

Google Patents.Process for the enantioselective synthesis of Landiolol (EP2687521B1).

(Industrial application of the (S)-epoxide).

Guidechem.FAQ: Synthesis of (S)-Glycidyl Nosylate. (Reaction conditions for chiral pool

synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: (S)-4-Fluorophenoxymethyl Oxirane].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027977/docs#technical-guide-s-4-
fluorophenoxymethyl-oxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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